Cas no 88897-94-3 (Ethanone, 1-(2,3-dihydro-6-hydroxy-7-methoxy-5-benzofuranyl)-)

• Product Name: Ethanone, 1-(2,3-dihydro-6-hydroxy-7-methoxy-5-benzofuranyl)-
• CAS No: 88897-94-3
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 620114
• PubChem ID: 13300800
• Update Time: 2025-04-19

Ethanone, 1-(2,3-dihydro-6-hydroxy-7-methoxy-5-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,3-dihydro-6-hydroxy-7-methoxy-5-benzofuranyl)-
• 1-(6-hydroxy-7-methoxy-2,3-dihydro-1-benzofuran-5-yl)ethanone
• SCHEMBL10887471
• DTXSID60535686
• 1-(6-Hydroxy-7-methoxy-2,3-dihydro-1-benzofuran-5-yl)ethan-1-one
• 88897-94-3

• Inchi： 1S/C11H12O4/c1-6(12)8-5-7-3-4-15-10(7)11(14-2)9(8)13/h5,13H,3-4H2,1-2H3
• InChI Key： SSRKCUNWHUEOSQ-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C(C)=O)C(=C(C1=2)OC)O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones